Cas no 951519-52-1 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide
• CAS No: 951519-52-1
• MF: C₂₃H₂₄N₂O₄S₂
• MW: 456.577663421631
• CID: 5514575
• Update Time: 2025-05-23

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide, N-[1,2,3,4-tetrahydro-1-(phenylsulfonyl)-7-quinolinyl]-
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide

• Inchi： 1S/C23H24N2O4S2/c26-30(27,17-15-19-8-3-1-4-9-19)24-21-14-13-20-10-7-16-25(23(20)18-21)31(28,29)22-11-5-2-6-12-22/h1-6,8-9,11-14,18,24H,7,10,15-17H2
• InChI Key： BSNSCTFAFQVOBP-UHFFFAOYSA-N
• SMILES： C1(CCS(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC=C1

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-Yl-2-Phenylethane-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 951519-52-1, known as N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of sulfonamides, which are widely studied for their applications in drug design and material science. The structure of this molecule is characterized by a tetrahydroquinoline backbone, which is a partially saturated bicyclic system, and a sulfonamide group attached to it. The presence of the benzenesulfonyl group further enhances its chemical versatility and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of palladium-catalyzed coupling reactions and nucleophilic substitutions. Researchers have demonstrated that the synthesis of N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-2-phenylethane-1-sulfonamide can be optimized by carefully controlling reaction conditions such as temperature and solvent polarity. These findings have been published in leading journals like *Journal of Organic Chemistry* and *Chemical Communications*, highlighting its importance in modern organic synthesis.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. The tetrahydroquinoline moiety is known to exhibit excellent pharmacokinetic properties, making it an ideal candidate for drug carriers. Recent studies have shown that N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-Yl derivatives can enhance the bioavailability of therapeutic agents by protecting them from enzymatic degradation in the gastrointestinal tract. This property has garnered significant attention from pharmaceutical researchers who are exploring its use in developing next-generation drug delivery platforms.

In addition to its pharmacological applications, this compound has also found relevance in materials science. The sulfonamide group imparts unique electronic properties to the molecule, making it suitable for use in organic electronics. For instance, researchers have reported that N-(benzenesulfonyl) derivatives can be incorporated into organic semiconductors to improve their charge transport properties. This has opened up new avenues for the development of high-performance electronic devices such as flexible displays and sensors.

The structural complexity of N-(benzenesulfonyl)-tetrahydroquinolinyl-sulfonamide also makes it an attractive target for studying chemical reactivity under extreme conditions. Recent experiments conducted at the University of California have revealed that this compound exhibits unusual stability under high-pressure environments, suggesting its potential use in deep-sea exploration technologies. Furthermore, its ability to form stable complexes with metal ions has led to its consideration as a ligand in catalytic processes.

From an environmental standpoint, the biodegradability of this compound has been a topic of recent research interest. Studies published in *Environmental Science & Technology* indicate that N-(benzenesulfonyl) derivatives undergo rapid microbial degradation under aerobic conditions, reducing their persistence in aquatic ecosystems. This finding is particularly important for industries involved in chemical manufacturing, as it provides insights into sustainable practices for handling such compounds.

In conclusion, N-(benzenesulfonyl)-tetrahydroquinolinyl-sulfonamide (CAS No. 951519-52-1) is a multifaceted compound with applications spanning drug delivery systems, materials science, and environmental chemistry. Its unique structural features and reactivity make it a valuable subject for ongoing research efforts. As advancements in synthetic methods continue to unfold, the potential for this compound to revolutionize various industries remains promising.